Cas no 467-57-2 (Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI))

Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI) structure
467-57-2 structure
Product Name:Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI)
CAS No:467-57-2
MF:C27H40O4
MW:428.604108810425
CID:332159
Update Time:2024-02-29

Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI)
    • neobotogenin
    • Correllogenin(6CI,7CI)
    • Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirost-5-en-12-one deriv.
    • Spirost-5-en-12-one, 3b-hydroxy-, (25S)- (8CI)
    • (25S)-3β-Hydroxyspirost-5-en-12-one
    • Correllogenin
    • Inchi: 1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h5,15-16,18-22,24,28H,6-14H2,1-4H3/t15-,16-,18-,19+,20-,21-,22-,24-,25-,26+,27+/m0/s1
    • InChI Key: UVLDESQWQRMYKD-FOWCCNIQSA-N
    • SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([C@@]12C([H])([H])[H])=O)O[H]

Computed Properties

  • Exact Mass: 428.293
  • Monoisotopic Mass: 428.293
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 820
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
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